Cas no 72066-78-5 (1,4-Benzenediamine,2,5-dimethoxy-N1,N1-dimethyl-)
72066-78-5 structure
Product Name:1,4-Benzenediamine,2,5-dimethoxy-N1,N1-dimethyl-
CAS No:72066-78-5
MF:C10H16N2O2
MW:196.246242523193
CID:566441
PubChem ID:174887
Update Time:2025-04-19
1,4-Benzenediamine,2,5-dimethoxy-N1,N1-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine,2,5-dimethoxy-N1,N1-dimethyl-
- 2,5-dimethoxy-1-N,1-N-dimethylbenzene-1,4-diamine
- 2,5-dimethoxy-N,N-dimethylbenzene-1,4-diamine
- 1,4-Benzenediamine, 2,5-dimethoxy-N,N-dimethyl-
- N,N-Dimethyl-2,5-dimethoxy-1,4-benzenediamine
- Tetrahydropyran oxyeugenol
- DTXSID6072471
- EINECS 276-317-5
- 72066-78-5
- 1,4-Benzenediamine, 2,5-dimethoxy-N1,N1-dimethyl-
- NS00037325
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- Inchi: 1S/C10H16N2O2/c1-12(2)8-6-9(13-3)7(11)5-10(8)14-4/h5-6H,11H2,1-4H3
- InChI Key: STJUHIUVWHDFMZ-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=CC=1N(C)C)OC)N
Computed Properties
- Exact Mass: 196.12128
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 47.7Ų
Experimental Properties
- Density: 1.104
- Boiling Point: 286.4°C at 760 mmHg
- Flash Point: 127°C
- Refractive Index: 1.568
- PSA: 47.72
1,4-Benzenediamine,2,5-dimethoxy-N1,N1-dimethyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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